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Compound of Interest

trans-1-Benzyl-3-methyl-piperidin-
Compound Name:

4-ol
CAS No.: 102234-72-0
Cat. No.: B3203817

Get Quote

Executive Summary

The molecular formula C13H1sNO (MW 205.30 g/mol ) encompasses a diverse range of
positional isomers, primarily within the substituted cathinone and amphetamine classes. For the
analytical scientist, these isomers present a significant challenge: they often share identical
molecular weights, similar retention times, and indistinguishable base peaks (m/z 100) in
Electron lonization (EI) Mass Spectrometry. This guide details the physicochemical properties
and establishes a self-validating protocol for the definitive identification of these compounds.

Chemical Identity & Isomer Profiles

The three primary isomers of interest are structural analogs differing in alkyl chain length and
amine substitution.

A. Hexedrone
¢ |[UPAC Name: 2-(methylamino)-1-phenylhexan-1-one

o Class: Synthetic Cathinone[1][2][3][4]
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o Structure: Characterized by a six-carbon alpha-alkyl chain and a methylamino group. It is a
positional isomer of pentedrone derivatives.

o Status: NPS (Schedule I in many jurisdictions).

B. N-Ethylpentedrone (NEP)[2][4]
e |[UPAC Name: 2-(ethylamino)-1-phenylpentan-1-one[5]

o Class: Synthetic Cathinone[1][2][3][4]

» Structure: Features a five-carbon alpha-alkyl chain and an ethylamino group. It is the N-ethyl
analog of Pentedrone.[5][6]

o Status: NPS (Widely abused stimulant).

C. Diethylpropion (Amfepramone)
o |[UPAC Name: 2-(diethylamino)-1-phenylpropan-1-one

e Class: Amphetamine-like Anorectic[7]
» Structure: A short three-carbon alpha-chain with a bulky N,N-diethylamino group.

o Status: Schedule IV Pharmaceutical (Treats obesity).

Physical & Chemical Properties[9][10][11][12]

The following table synthesizes the physicochemical data. Note that while Molecular Weight
(MW) is identical, differences in lipophilicity (LogP) and boiling point drive the separation in Gas
Chromatography.
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N-Ethylpentedrone

Property Hexedrone (NEP) Diethylpropion

Formula C13H1oNO C13H1oNO C13H1oNO

Molar Mass 205.30 g/mol 205.30 g/mol 205.30 g/mol

Exact Mass 205.1467 Da 205.1467 Da 205.1467 Da

Amine Type Secondary (N-Methyl)  Secondary (N-Ethyl) Tertiary (N,N-Diethyl)

Alpha Chain Hexyl (C6) Pentyl (C5) Propyl (C3)

Predicted LogP ~3.1 ~2.9 ~2.7

pKa (Est.) 8.5-9.0 8.5-9.0 7.8-8.2

Appearance White Crystalline Solid  White Crystalline Solid White Crystalline
Powder

Solubility Soluble in MeOH, Soluble in MeOH, Sol. in Water (acidic),

EtOH, DMSO

EtOH

EtOH

Technical Insight: The tertiary amine of Diethylpropion results in a lower pKa compared to the

secondary amines (Hexedrone/NEP), making pH-dependent extraction a viable method for

group separation.

Analytical Differentiation Strategy

The primary analytical pitfall is the m/z 100 base peak. Under standard 70eV EI-GC-MS

conditions, all three compounds undergo alpha-cleavage to produce an immonium ion of mass

100 Da.

» Hexedrone Fragment:

e NEP Fragment:
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 Diethylpropion Fragment:

Differentiation Workflow

To resolve this, analysts must rely on Secondary Fragmentation and Retention Time (RT).

e NEP & Diethylpropion: The N-ethyl group allows for a hydrogen rearrangement and loss of
ethylene (28 Da), often producing a diagnostic peak at m/z 72.

o Hexedrone: The N-methyl group cannot lose ethylene; the m/z 72 peak is typically absent or
negligible.

o Elution Order (HP-5MS): Diethylpropion (Branched/Compact) < NEP < Hexedrone (Longest
Chain).

Decision Tree Diagram
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Unknown Sample
(C13H19NO Isomer)

GC-MS Analysis
(El 70eV)

Base Peak Observed?

Yes No

m/z 100 Other Base Peak
(Common Immonium lon) (Not C13H19NO Cathinone)

Check Secondary Fragments

(m/z 72 & 58)

Significant m/z 72 present?
(Loss of C2H4)

No (N-Methyl) Yes (N-Ethyl/Diethyl)

e Check Retention Time

(No m/z 72, Late Elution)

Mid Elution Fast Elution
(Linear C5) (Branched)

N-Ethylpentedrone Diethylpropion
(m/z 72 present, Mid Elution) (m/z 72 present, Early Elution)
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Figure 1: Analytical decision tree for differentiating C13H19NO isomers using GC-MS
fragmentation and retention behavior.

Experimental Protocols
Protocol A: Sample Preparation (Liquid-Liquid Extraction)

This protocol isolates basic drugs (cathinones) from cutting agents.

 Dissolution: Dissolve 10 mg of sample in 5 mL deionized water.

» Basification: Add 100 pL of 1M NaOH to adjust pH to >10. (Converts salts to free base).
o Extraction: Add 2 mL of Ethyl Acetate. Vortex for 30 seconds.

o Separation: Centrifuge at 3000 rpm for 3 minutes.

o Collection: Transfer the top organic layer to a GC vial.

e Dry: (Optional) Evaporate to dryness under nitrogen and reconstitute in 100 yL Ethyl Acetate
for high sensitivity.

Protocol B: GC-MS Parameters
e Column: HP-5MS (30m x 0.25mm x 0.25um) or equivalent.

e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
« Inlet: Splitless mode, 250°C.
e Oven Program:

o Start at 80°C (hold 1 min).

o Ramp 15°C/min to 280°C.

o Hold 5 min.

e MS Source: 230°C, Quadrupole: 150°C.
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e Scan Range: m/z 40-450.

Self-Validation Step: Run a blank solvent (Ethyl Acetate) and a known alkane ladder (C10-C30)
to calculate Retention Indices (RI). Hexedrone typically elutes 0.5—-1.0 minute after NEP under
these conditions due to the longer alkyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Analytical Profile & Isomeric Differentiation of C13H1aNO
Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3203817/docs#analytical-profile-isomeric-
differentiation-of-c-h-no-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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